Cas no 1805252-99-6 (4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carboxaldehyde
• CAS No: 1805252-99-6
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 4889959
• Update Time: 2025-10-28

4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C7H4F2N2O4/c8-7(9)3-1-5(13)10-4(2-12)6(3)11(14)15/h1-2,7H,(H,10,13)
• InChI Key： PEDJYYOIDWXFRY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(C=O)=C1[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: -0.4
• Topological Polar Surface Area: 92

Additional information on 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carboxaldehyde

4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carboxaldehyde, identified by the CAS number 1805252-99-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, and a nitro group, along with an aldehyde functional group. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carboxaldehyde in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The presence of the nitro group and hydroxyl group in the molecule facilitates various redox reactions, which are crucial in drug design. Moreover, the aldehyde functional group enables the formation of imine bonds, opening avenues for peptide synthesis and drug delivery systems.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The introduction of the difluoromethyl group is typically achieved via a nucleophilic substitution reaction using a suitable fluorinated reagent. The hydroxylation and nitration steps are critical for achieving the desired substitution pattern on the pyridine ring. Optimization of reaction conditions, such as temperature and catalyst selection, has been a focal point in recent research to enhance yield and purity.

The physical properties of 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carboxaldehyde are also noteworthy. It exhibits a high melting point due to strong intermolecular hydrogen bonding between the hydroxyl and aldehyde groups. Additionally, its solubility in polar solvents makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for quality control during synthesis and characterization.

From an environmental perspective, the compound's stability under different conditions has been studied to assess its potential impact on ecosystems. Research indicates that it undergoes slow degradation under UV light, suggesting limited persistence in natural environments. This information is valuable for regulatory agencies evaluating its safety profile.

In conclusion, 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-carboxaldehyde is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing modern chemistry and pharmacology.